Cas no 2110195-29-2 (3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2110195-29-2
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5921577
• PubChem ID: 165482162
• Update Time: 2025-05-20

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol
• EN300-1110282
• 2110195-29-2

• Inchi： 1S/C10H19N3O/c1-7-9(11)8(2)13(12-7)5-10(3,4)6-14/h14H,5-6,11H2,1-4H3
• InChI Key： HWHRANDTOKBOLI-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-2,2-dimethylpropan-1-ol

3-(4-Amino-3,5-Dimethyl-1H-Pyrazol-1-Yl)-2,2-Dimethylpropan-1-Ol: A Comprehensive Overview

3-(4-Amino-3,5-Dimethyl-1H-Pyrazol-1-Yl)-2,2-Dimethylpropan-1-Ol, commonly referred to by its CAS number 2110195-29-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with amino and methyl groups, along with a hydroxyl group attached to a branched alkyl chain. This unique combination of functional groups contributes to its versatile chemical properties and biological interactions.

The synthesis of 3-(4-Amino-3,5-Dimethyl-1H-Pyrazol-1-Yl)-2,2-Dimethylpropan-1-Ol involves a series of well-established organic reactions. The pyrazole ring is typically formed through the condensation of an aldehyde or ketone with an amine in the presence of a suitable catalyst. Subsequent substitution reactions are employed to introduce the amino and methyl groups at specific positions on the ring. The hydroxyl group is introduced via hydroxylation or reduction of an appropriate precursor. Recent advancements in catalytic systems and reaction conditions have enabled the optimization of these steps, leading to higher yields and improved purity of the final product.

The biological activity of 3-(4-Amino-3,5-Dimethyl-1H-Pyrazol-1-Yl)-2,2-Dimethylpropan-1-Ol has been a focal point of numerous studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. In particular, its ability to modulate key inflammatory pathways such as COX-2 and NF-kB has been extensively documented. Additionally, studies have shown that this compound possesses significant cytotoxic activity against various cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic profile of 3-(4-Amino-3,5-Dimethyl-1H-Pyrazol-1-Yl)-2,2-Dimethylpropan-1-Ol has also been investigated in preclinical models. Results indicate that the compound exhibits favorable absorption and bioavailability when administered orally. Furthermore, its metabolic stability and clearance pathways have been characterized using in vitro assays and animal studies. These findings provide valuable insights into its suitability as a drug candidate and guide further optimization efforts.

In terms of applications, 3-(4-Amino-3,5-Dimethyl-1H-Pyrazol-1-Yl)-2,2-Dimethylpropan-1-Ol has shown potential in several therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and inflammatory bowel disease. The anticancer activity observed in preclinical models suggests its potential use in oncology. Moreover, its antioxidant properties could be leveraged in the development of nutraceuticals or cosmeceuticals aimed at combating oxidative stress-related disorders.

Recent research has also explored the use of 3-(4-Amino-3,5-Dimethyl-1H-Pyrazol